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Compound of Interest

Pentafluorobenzenesulfonyl
Compound Name:
chloride

cat. No.: B1198773

This guide provides an in-depth overview of the safety information for
pentafluorobenzenesulfonyl chloride, tailored for researchers, scientists, and professionals
in drug development. The following sections detail the chemical's properties, associated
hazards, handling procedures, and emergency protocols, ensuring a comprehensive
understanding for safe laboratory use.

Chemical Identification and Properties

Pentafluorobenzenesulfonyl chloride is a vital reagent in synthetic chemistry, often utilized
for derivatization in analytical procedures.[1][2] A clear understanding of its physical and
chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CeCIFs02S [3114]
Molecular Weight 266.57 g/mol [41[5]
CAS Number 832-53-1 [31[4]
EC Number 212-620-0 [3][4]
Appearance Collorlt-ass to light yellow solid GlsI6]

or liquid
Boiling Point 210-211 °C [2][3]
Density 1.796 - 1.797 g/mL at 25 °C [2][3]
Flash Point 90 °C (194 °F) - closed cup [3]

Refractive Index

n20/D 1.479

[2]7]

Solubility

Reacts slowly with water

[1](7]

Synonyms: 2,3,4,5,6-pentafluorobenzenesulfonyl chloride, PFBSC.[3][4]

Hazard Identification and GHS Classification

Pentafluorobenzenesulfonyl chloride is classified as a hazardous substance. Adherence to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals is

mandatory.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

H314: Causes severe

Skin

) o 1B skin burns and eye [4115116]
Corrosion/Irritation

damage

Serious Eye 1 H318: Causes serious 5]
Damage/Eye Irritation eye damage

) H290: May be
Corrosive to Metals - [3]

corrosive to metals

o . L H227: Combustible
Flammable Liquids Combustible Liquid iquid [3]
iqui

Signal Word: Danger.[3][4][5]
Pictogram:
e GHSO05: Corrosion[6]

Experimental Protocols: Safe Handling and Storage

Strict protocols must be followed to minimize risks associated with
pentafluorobenzenesulfonyl chloride.

Handling Procedures

o Ventilation: Handle only in a well-ventilated area, preferably under a chemical fume hood.[5]

[8]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]
o Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved
respirator.[8]
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[8] Use non-sparking tools.[5]

Storage Conditions

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5] Store in
the original, corrosive-resistant container.[3]

o Temperature: Store in a cool place.[3][8]

» Incompatibilities: Store away from incompatible materials such as acids, acid chlorides, acid
anhydrides, and oxidizing agents.[6] The substance is moisture-sensitive.[3][7]

Emergency Procedures

A clear and practiced emergency plan is critical when working with hazardous chemicals. The
following diagrams illustrate the logical workflow for responding to common laboratory
emergencies involving pentafluorobenzenesulfonyl chloride.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Type Immediate Action

. Rinse mouth with water.
Ingestion L@ Do NOT induce vomiting.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

; Remove contaminated clothing immediately.
Skin Contact P> o
Wash skin with soap and plenty of water.

Inhalation Move to fresh air.

Medical Attention

Eye Contact -

Seek immediate medical attention.
Show SDS to the doctor.

Give artificial respiration if not breathing.

Click to download full resolution via product page

Caption: First aid workflow for different exposure routes.

Accidental Release Measures

In the event of a spill, a systematic approach is necessary to ensure safety and containment.
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Evacuate personnel to a safe area.
Ensure adequate ventilation.

'

Wear appropriate PPE
(gloves, goggles, respirator, etc.).

'

Contain the spill without creating dust.
Use inert absorbent material.

'

Sweep or shovel into a suitable,
closed container for disposal.

i

Clean the spill area.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step procedure for handling accidental spills.

Toxicological and Transport Information

While comprehensive toxicological data is not fully available, the primary hazard is its corrosive
nature.[3][5]
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Table 3: Toxicological Information Summary

Effect Data Source(s)
Acute Toxicity (Oral) No data available [31[5]
Skin Corrosion/Irritation Causes severe skin burns [4][5]

Serious Eye Damage/Irritation Causes serious eye damage

[5]

Carcinogenicity Not identified as a carcinogen

[6]

Transporting pentafluorobenzenesulfonyl chloride requires adherence to specific

regulations.

Table 4: Transport Information
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

CORROSIVE
LIQUID, ACIDIC,
ORGANIC,
ADR/RID 3265 N.O.S. 8 Il
(Pentafluorobenz
enesulphonyl

chloride)

CORROSIVE
LIQUID, ACIDIC,
ORGANIC,
IMDG 3265 N.O.S. 8 Il
(Pentafluorobenz
enesulphonyl

chloride)

Corrosive liquid,
acidic, organic,
n.o.s.
IATA 3265 8 Il
(Pentafluorobenz
enesulphonyl

chloride)

[Source:[3]]

Fire-Fighting Measures

Pentafluorobenzenesulfonyl chloride is a combustible liquid.[3]
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides, sulfur
oxides, and hydrogen fluoride.[8]
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 Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[8][9]

Stability and Reactivity

¢ Reactivity: No specific reactivity data is available.

o Chemical Stability: The product is stable under recommended storage conditions.[6]

» Conditions to Avoid: Avoid moisture and exposure to heat, sparks, and open flames.[3][6]

» Incompatible Materials: Incompatible with acids, acid chlorides, acid anhydrides, and
oxidizing agents.[6]

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal
Safety Data Sheet (SDS). Always refer to the manufacturer's SDS for the most current and
complete information. Users are responsible for conducting their own risk assessments and
implementing appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentafluorobenzenesulfonyl Chloride: A Technical
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198773#pentafluorobenzenesulfonyl-chloride-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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